Rhamnosyllactone B1
Overview
Description
Rhamnosyllactone B1 is a natural product found in Streptomyces with data available.
Scientific Research Applications
Inhibition of 3α-Hydroxysteroid-Dehydrogenase
Rhamnosyllactone B1, identified from Streptomyces sp., has been found to inhibit the enzyme 3α-hydroxysteroid-dehydrogenase (3α-HSD) (Hu et al., 2000). This enzyme is involved in steroid metabolism, suggesting potential implications in conditions related to steroid hormone imbalance.
Anti-proliferative Activities
Rhamnolipids, including Rhamnosyllactone B1, have been studied for their antiproliferative activities. For instance, they have shown significant activity against human breast cancer cell lines, indicating potential as an anticancer agent (Thanomsub et al., 2006).
Applications in Biomedicine and Agriculture
Rhamnosyllactone B1, as a part of rhamnolipids, holds potential applications in biomedicine and agriculture. Its properties as an antimicrobial, immune modulator, and potential anticancer agent suggest a wide range of applications in human health and agriculture (Chen et al., 2017).
properties
Product Name |
Rhamnosyllactone B1 |
|---|---|
Molecular Formula |
C15H22O8 |
Molecular Weight |
330.33 g/mol |
IUPAC Name |
(3E)-4-(hydroxymethyl)-3-[(E)-1-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxybut-2-enylidene]oxolan-2-one |
InChI |
InChI=1S/C15H22O8/c1-3-4-9(10-8(5-16)6-21-14(10)20)23-15-13(19)12(18)11(17)7(2)22-15/h3-4,7-8,11-13,15-19H,5-6H2,1-2H3/b4-3+,10-9+/t7-,8?,11-,12+,13+,15-/m0/s1 |
InChI Key |
NRMVSHQJNSVBEY-HXYJGVIUSA-N |
Isomeric SMILES |
C/C=C/C(=C\1/C(COC1=O)CO)/O[C@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)C)O)O)O |
Canonical SMILES |
CC=CC(=C1C(COC1=O)CO)OC2C(C(C(C(O2)C)O)O)O |
synonyms |
rhamnosyllactone B1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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